6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one

• Molecular Formula: C22H24N2OS
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one
• InChI: InChI=1S/C22H24N2OS/c1-4-22(2,3)14-9-10-16-17(11-14)26-21-18(16)20(25)23-19-15-8-6-5-7-13(15)12-24(19)21/h5-8,14H,4,9-12H2,1-3H3
• InChI Key: HYANSMFAVDMLSI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N=C4N3CC5=CC=CC=C54

Description

6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[117002,1004,9014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one is a complex organic compound with a unique structure This compound is characterized by its pentacyclic framework, which includes multiple fused rings and heteroatoms such as sulfur and nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one typically involves multi-step organic reactions. These reactions may include cyclization, substitution, and condensation processes. Specific reagents and catalysts are used to facilitate these reactions under controlled conditions such as temperature, pressure, and pH.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This requires optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reactors may be employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, alcohols). Reaction conditions such as solvent choice, temperature, and reaction time are optimized based on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides, while reduction may produce thiols.

Scientific Research Applications

6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[117002,1004,9

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as antimicrobial or anticancer activity.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pentacyclic structures with heteroatoms, such as:

• 6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one analogs with different substituents.
• Other diazapentacyclic compounds with varying ring sizes and heteroatom arrangements.

Uniqueness

The uniqueness of 6-(2-methylbutan-2-yl)-3-thia-1,12-diazapentacyclo[117002,1004,9014,19]icosa-2(10),4(9),12,14,16,18-hexaen-11-one lies in its specific arrangement of rings and heteroatoms, which confer distinct chemical and biological properties